Cas no 500161-29-5 (4(1H)-Pyrimidinone, 2-amino-5-hexyl-6-hydroxy- (9CI))

• Product Name: 4(1H)-Pyrimidinone, 2-amino-5-hexyl-6-hydroxy- (9CI)
• CAS No: 500161-29-5
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• CID: 1020902
• PubChem ID: 25421364
• Update Time: 2025-04-20

4(1H)-Pyrimidinone, 2-amino-5-hexyl-6-hydroxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 2-amino-5-hexyl-6-hydroxy- (9CI)
• SCHEMBL12495810
• 500161-29-5
• DB-272072
• 2-Amino-5-hexyl-6-hydroxypyrimidin-4(1H)-one
• 4(1H)-PYRIMIDINONE, 2-AMINO-5-HEXYL-6-HYDROXY-

• Inchi： 1S/C10H17N3O2/c1-2-3-4-5-6-7-8(14)12-10(11)13-9(7)15/h2-6H2,1H3,(H4,11,12,13,14,15)
• InChI Key： FNXRLWFYNQHCCA-UHFFFAOYSA-N
• SMILES： OC1=C(C(NC(N)=N1)=O)CCCCCC

Computed Properties

• Exact Mass: 211.132076794g/mol
• Monoisotopic Mass: 211.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 87.7Ų